Cas no 134769-80-5 (3-Methylphenylacetaldehyde dimethyl acetal)

• Product name: 3-Methylphenylacetaldehyde dimethyl acetal
• CAS No: 134769-80-5
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 841709
• PubChem ID: 329762540

3-Methylphenylacetaldehyde dimethyl acetal Chemical and Physical Properties

Names and Identifiers

• 3-Methylphenylacetaldehyde dimethyl acetal
• 1-(2,2-dimethoxyethyl)-3-methylbenzene
• 134769-80-5
• DTXSID90564368
• 3-Methylphenylacetaldehyde dimethyl acetal, 95%
• DB-372567

• MDL： MFCD15144800
• Inchi： 1S/C11H16O2/c1-9-5-4-6-10(7-9)8-11(12-2)13-3/h4-7,11H,8H2,1-3H3
• InChI Key： YUQCSJRITDBZLT-UHFFFAOYSA-N
• SMILES： O(C)C(CC1C=CC=C(C)C=1)OC

Computed Properties

• Exact Mass: 180.115029749g/mol
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų
• XLogP3: 2.4

Experimental Properties

• Density: 0.974 g/mL at 25 °C
• Flash Point: Fahrenheit: 219.2 ° f
  Celsius: 104 ° c
  
• Refractive Index: n20/D 1.495

3-Methylphenylacetaldehyde dimethyl acetal Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-52/53
• Safety Instruction： 61
• Hazardous Material Identification：